methyl {2-chloro-6-ethoxy-4-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetate

• Molecular Formula: C21H17ClN2O5S
• Molecular Weight: 444.9 g/mol
• IUPAC Name: methyl 2-[2-chloro-6-ethoxy-4-[(Z)-(1-oxo-[1,3]thiazolo[3,2-a]benzimidazol-2-ylidene)methyl]phenoxy]acetate
• InChI: InChI=1S/C21H17ClN2O5S/c1-3-28-16-9-12(8-13(22)19(16)29-11-18(25)27-2)10-17-20(26)24-15-7-5-4-6-14(15)23-21(24)30-17/h4-10H,3,11H2,1-2H3/b17-10-
• InChI Key: RNXRMMHXZRGZTQ-YVLHZVERSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C\2/C(=O)N3C4=CC=CC=C4N=C3S2)Cl)OCC(=O)OC
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)N3C4=CC=CC=C4N=C3S2)Cl)OCC(=O)OC

Description

Methyl {2-chloro-6-ethoxy-4-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetate is a complex organic compound with a unique structure that includes a thiazolo[3,2-a]benzimidazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl {2-chloro-6-ethoxy-4-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetate typically involves multiple steps. One common method includes the following steps:

Formation of the thiazolo[3,2-a]benzimidazole core: This step involves the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the chloro and ethoxy groups: These groups are introduced through substitution reactions using reagents like thionyl chloride and ethyl alcohol.

Formation of the ester linkage: This is achieved by reacting the intermediate with methyl chloroacetate under basic conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to increase yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Methyl {2-chloro-6-ethoxy-4-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using agents like lithium aluminum hydride.

Substitution: The chloro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium ethoxide in ethanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Methyl {2-chloro-6-ethoxy-4-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetate has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in various diseases.

Industry: Used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of methyl {2-chloro-6-ethoxy-4-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetate involves its interaction with specific molecular targets. The thiazolo[3,2-a]benzimidazole moiety is known to interact with enzymes and receptors, potentially inhibiting their activity. This interaction can lead to various biological effects, including antimicrobial and anticancer activities.

Comparison with Similar Compounds

Similar Compounds

• Methyl 2-[2-bromo-6-chloro-4-[(E)-[1-(3,5-dimethylphenyl)-2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene]methyl]phenoxy]acetate
• Methyl 2-(2-chloro-6-ethoxy-4-[(3-methyl-5-oxo-1-phenyl-1H-pyrazol-4(5H)-ylidene)methyl]phenoxy)acetate

Uniqueness

Methyl {2-chloro-6-ethoxy-4-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]phenoxy}acetate is unique due to its specific structural features, including the thiazolo[3,2-a]benzimidazole moiety and the combination of chloro and ethoxy groups. These features contribute to its distinct chemical reactivity and potential biological activity.